Cas no 2034539-03-0 (2,6-difluoro-N-[3-hydroxy-3-(oxan-4-yl)propyl]benzene-1-sulfonamide)

2,6-Difluoro-N-[3-hydroxy-3-(oxan-4-yl)propyl]benzene-1-sulfonamide is a fluorinated sulfonamide derivative characterized by its unique structural features, including a tetrahydropyran (oxane) ring and a hydroxypropyl linker. The presence of fluorine atoms at the 2,6-positions of the benzene ring enhances its electronic properties and potential reactivity, making it a valuable intermediate in medicinal chemistry and agrochemical synthesis. The hydroxyl group and sulfonamide moiety offer sites for further functionalization, enabling diverse applications in drug discovery and material science. Its well-defined molecular architecture ensures consistent performance in synthetic pathways, while its stability under standard conditions facilitates handling and storage. This compound is particularly suited for research requiring precise modulation of physicochemical properties.
2,6-difluoro-N-[3-hydroxy-3-(oxan-4-yl)propyl]benzene-1-sulfonamide structure
2034539-03-0 structure
Product name:2,6-difluoro-N-[3-hydroxy-3-(oxan-4-yl)propyl]benzene-1-sulfonamide
CAS No:2034539-03-0
MF:C14H19F2NO4S
MW:335.366770029068
CID:5352690

2,6-difluoro-N-[3-hydroxy-3-(oxan-4-yl)propyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2,6-difluoro-N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)benzenesulfonamide
    • 2,6-difluoro-N-[3-hydroxy-3-(oxan-4-yl)propyl]benzenesulfonamide
    • 2,6-difluoro-N-[3-hydroxy-3-(oxan-4-yl)propyl]benzene-1-sulfonamide
    • Inchi: 1S/C14H19F2NO4S/c15-11-2-1-3-12(16)14(11)22(19,20)17-7-4-13(18)10-5-8-21-9-6-10/h1-3,10,13,17-18H,4-9H2
    • InChI Key: CABOLPVCLRNGFM-UHFFFAOYSA-N
    • SMILES: S(C1C(=CC=CC=1F)F)(NCCC(C1CCOCC1)O)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 427
  • XLogP3: 1.4
  • Topological Polar Surface Area: 84

2,6-difluoro-N-[3-hydroxy-3-(oxan-4-yl)propyl]benzene-1-sulfonamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6507-1312-25mg
2,6-difluoro-N-[3-hydroxy-3-(oxan-4-yl)propyl]benzene-1-sulfonamide
2034539-03-0
25mg
$109.0 2023-09-08
Life Chemicals
F6507-1312-5mg
2,6-difluoro-N-[3-hydroxy-3-(oxan-4-yl)propyl]benzene-1-sulfonamide
2034539-03-0
5mg
$69.0 2023-09-08
Life Chemicals
F6507-1312-5μmol
2,6-difluoro-N-[3-hydroxy-3-(oxan-4-yl)propyl]benzene-1-sulfonamide
2034539-03-0
5μmol
$63.0 2023-09-08
Life Chemicals
F6507-1312-1mg
2,6-difluoro-N-[3-hydroxy-3-(oxan-4-yl)propyl]benzene-1-sulfonamide
2034539-03-0
1mg
$54.0 2023-09-08
Life Chemicals
F6507-1312-3mg
2,6-difluoro-N-[3-hydroxy-3-(oxan-4-yl)propyl]benzene-1-sulfonamide
2034539-03-0
3mg
$63.0 2023-09-08
Life Chemicals
F6507-1312-20mg
2,6-difluoro-N-[3-hydroxy-3-(oxan-4-yl)propyl]benzene-1-sulfonamide
2034539-03-0
20mg
$99.0 2023-09-08
Life Chemicals
F6507-1312-75mg
2,6-difluoro-N-[3-hydroxy-3-(oxan-4-yl)propyl]benzene-1-sulfonamide
2034539-03-0
75mg
$208.0 2023-09-08
Life Chemicals
F6507-1312-30mg
2,6-difluoro-N-[3-hydroxy-3-(oxan-4-yl)propyl]benzene-1-sulfonamide
2034539-03-0
30mg
$119.0 2023-09-08
Life Chemicals
F6507-1312-2mg
2,6-difluoro-N-[3-hydroxy-3-(oxan-4-yl)propyl]benzene-1-sulfonamide
2034539-03-0
2mg
$59.0 2023-09-08
Life Chemicals
F6507-1312-10mg
2,6-difluoro-N-[3-hydroxy-3-(oxan-4-yl)propyl]benzene-1-sulfonamide
2034539-03-0
10mg
$79.0 2023-09-08

Additional information on 2,6-difluoro-N-[3-hydroxy-3-(oxan-4-yl)propyl]benzene-1-sulfonamide

Comprehensive Overview of 2,6-Difluoro-N-[3-hydroxy-3-(oxan-4-yl)propyl]benzene-1-sulfonamide (CAS No. 2034539-03-0)

The compound 2,6-difluoro-N-[3-hydroxy-3-(oxan-4-yl)propyl]benzene-1-sulfonamide (CAS No. 2034539-03-0) is a sulfonamide derivative with a unique structural framework, combining a difluorobenzene core with a hydroxy-oxane side chain. This molecular architecture positions it as a promising candidate for pharmaceutical and agrochemical research, particularly in the development of enzyme inhibitors and receptor modulators. Its sulfonamide moiety is known for enhancing binding affinity to biological targets, while the fluorine atoms contribute to metabolic stability and bioavailability—a critical consideration in modern drug design.

Recent advancements in fluorinated compounds have sparked significant interest in this molecule, as researchers explore its potential applications in targeted therapies and precision agriculture. The presence of the oxan-4-yl group introduces conformational flexibility, which may improve interactions with complex protein structures. Computational studies suggest that this compound could exhibit selectivity toward specific kinase enzymes, aligning with current trends in personalized medicine. Moreover, its hydroxypropyl linker may facilitate water solubility, addressing a common challenge in small-molecule drug development.

From an industrial perspective, the synthesis of 2,6-difluoro-N-[3-hydroxy-3-(oxan-4-yl)propyl]benzene-1-sulfonamide involves multi-step organic reactions, including sulfonylation and nucleophilic substitution. Green chemistry principles are increasingly applied to optimize its production, reducing hazardous byproducts—a topic highly searched in sustainable synthesis forums. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms its structural integrity, ensuring reproducibility for academic and commercial users.

In the context of drug discovery, this compound’s structure-activity relationship (SAR) is under investigation for potential anti-inflammatory or antimicrobial properties. Its difluorobenzene scaffold shares similarities with FDA-approved drugs, making it a subject of patent analyses and intellectual property discussions. Researchers frequently query databases for analogs of this molecule to explore scaffold hopping strategies—a technique popular in fragment-based drug design.

Environmental and toxicological profiles of 2034539-03-0 remain areas of active study, with preliminary data indicating low ecotoxicity. This aligns with global demands for eco-friendly chemicals, a trending search term among regulatory bodies and manufacturers. As the scientific community prioritizes AI-driven molecular modeling, this compound’s digital fingerprints are being cataloged in cheminformatics platforms to accelerate virtual screening campaigns.

In summary, 2,6-difluoro-N-[3-hydroxy-3-(oxan-4-yl)propyl]benzene-1-sulfonamide exemplifies the convergence of medicinal chemistry and materials science. Its versatility invites cross-disciplinary collaboration, while its CAS No. 2034539-03-0 serves as a pivotal identifier for procurement and literature searches. Future research may unlock its full potential in addressing unmet medical and agricultural needs.

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